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Compound of Interest

Compound Name: 5,6-Dibromo-1,3-dioxaindane

CAS No.: 5279-32-3

Cat. No.: B1296138

Get Quote

Disclaimer: Extensive searches for experimental spectroscopic data (NMR, IR, Mass

Spectrometry) for 5,6-Dibromo-1,3-dioxaindane, and its likely synonym 5,6-Dibromo-1,3-

benzodioxole, did not yield any specific results in publicly available databases. The information

presented herein is a predictive guide based on the analysis of its chemical structure and

established principles of spectroscopy for analogous compounds. This document is intended to

serve as a reference for researchers on the expected spectral characteristics and the general

methodologies for their acquisition.

Introduction
5,6-Dibromo-1,3-dioxaindane, more systematically named 5,6-Dibromo-1,3-benzodioxole, is

a halogenated heterocyclic organic compound. Its structure, featuring a dibrominated benzene

ring fused to a methylenedioxy group, makes it a potentially valuable building block in the

synthesis of more complex molecules in fields such as pharmaceuticals and materials science.

Structural elucidation and purity assessment of such compounds are critically dependent on a

combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide provides a
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detailed overview of the predicted spectroscopic data for this compound and outlines the

standard experimental protocols for obtaining such data.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 5,6-Dibromo-1,3-

benzodioxole. These predictions are derived from established chemical shift and absorption

frequency correlations, as well as common fragmentation patterns for this class of compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 7.1 - 7.3 Singlet 2H Ar-H (H-4, H-7)

| ~ 6.0 | Singlet | 2H | O-CH₂-O |

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment

~ 148 - 150 C-O (C-3a, C-7a)

~ 115 - 118 C-Br (C-5, C-6)

~ 112 - 115 Ar-CH (C-4, C-7)

| ~ 102 - 104 | O-CH₂-O |

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

3100 - 3000 Medium Aromatic C-H stretch

2950 - 2850 Medium Aliphatic C-H stretch (CH₂)

1600 - 1450 Medium-Strong Aromatic C=C stretching

1250 - 1200 Strong Asymmetric C-O-C stretch

1050 - 1000 Strong Symmetric C-O-C stretch

850 - 750 Strong C-H out-of-plane bending

| 700 - 550 | Medium-Strong | C-Br stretch |

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound, as well as structural information based on its fragmentation pattern.

Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z Relative Abundance Assignment

282/280/278 High
[M]⁺ (Molecular ion peak
with characteristic
bromine isotope pattern)

201/199 Medium [M - Br]⁺

120 Medium [M - 2Br]⁺

92 Medium [C₆H₂O₂]⁺

| 64 | Low | [C₅H₄]⁺ |
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Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data for a solid

organic compound like 5,6-Dibromo-1,3-dioxaindane.

NMR Spectroscopy Protocol
Sample Preparation: Weigh approximately 5-10 mg of the solid sample for ¹H NMR (or 20-50

mg for ¹³C NMR) and transfer it to a clean, dry vial.

Dissolution: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d,

CDCl₃). Ensure the sample dissolves completely. Gentle vortexing may be applied.

Transfer: Using a Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

Data Acquisition: Place the NMR tube in a spinner turbine and insert it into the NMR

spectrometer. The instrument will be tuned, locked to the deuterium signal of the solvent, and

shimmed to optimize the magnetic field homogeneity.

Experiment Execution: Acquire the ¹H NMR spectrum, followed by the ¹³C NMR spectrum

using standard pulse programs.

FT-IR Spectroscopy Protocol (Attenuated Total
Reflectance - ATR)

Background Scan: Record a background spectrum of the clean, empty ATR crystal to

account for atmospheric and instrument absorptions.

Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

Apply Pressure: Use the instrument's pressure arm to press the sample firmly against the

crystal, ensuring good contact.

Sample Scan: Acquire the IR spectrum of the sample. The number of scans can be adjusted

to improve the signal-to-noise ratio.

Cleaning: After analysis, retract the pressure arm and clean the crystal surface thoroughly

with a suitable solvent (e.g., isopropanol or acetone) and a soft tissue.
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Mass Spectrometry Protocol (Electron Ionization - EI)
Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a

volatile organic solvent like methanol or dichloromethane.

Introduction: The sample can be introduced into the mass spectrometer via a direct insertion

probe (for solids) or through a gas chromatograph (GC-MS) if the compound is sufficiently

volatile and thermally stable.

Ionization: In the ion source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV), causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated by the mass analyzer (e.g.,

a quadrupole or time-of-flight analyzer) based on their mass-to-charge (m/z) ratio.

Detection: The separated ions are detected, and the resulting signal is processed to

generate a mass spectrum.

Visualization of Spectroscopic Workflow
The following diagram illustrates the logical workflow for the structural elucidation of a

synthesized compound using the spectroscopic methods described.
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Caption: Workflow for Compound Characterization.

To cite this document: BenchChem. [Spectroscopic Analysis of 5,6-Dibromo-1,3-
dioxaindane: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296138/docs#spectroscopic-analysis-of-5-6-
dibromo-1-3-dioxaindane-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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